(-)-Stiripentol
(-)-Stiripentol
Brand Name:
Vulcanchem
CAS No.:
144017-66-3
VCID:
VC21213555
InChI:
InChI=1S/C14H18O3/c1-14(2,3)13(15)7-5-10-4-6-11-12(8-10)17-9-16-11/h4-8,13,15H,9H2,1-3H3/b7-5+/t13-/m0/s1
SMILES:
CC(C)(C)C(C=CC1=CC2=C(C=C1)OCO2)O
Molecular Formula:
C14H18O3
Molecular Weight:
234.29 g/mol
(-)-Stiripentol
CAS No.: 144017-66-3
Cat. No.: VC21213555
Molecular Formula: C14H18O3
Molecular Weight: 234.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 144017-66-3 |
|---|---|
| Molecular Formula | C14H18O3 |
| Molecular Weight | 234.29 g/mol |
| IUPAC Name | (E,3S)-1-(1,3-benzodioxol-5-yl)-4,4-dimethylpent-1-en-3-ol |
| Standard InChI | InChI=1S/C14H18O3/c1-14(2,3)13(15)7-5-10-4-6-11-12(8-10)17-9-16-11/h4-8,13,15H,9H2,1-3H3/b7-5+/t13-/m0/s1 |
| Standard InChI Key | IBLNKMRFIPWSOY-IYNGYCSASA-N |
| Isomeric SMILES | CC(C)(C)[C@H](/C=C/C1=CC2=C(C=C1)OCO2)O |
| SMILES | CC(C)(C)C(C=CC1=CC2=C(C=C1)OCO2)O |
| Canonical SMILES | CC(C)(C)C(C=CC1=CC2=C(C=C1)OCO2)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator